3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide

• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide
• InChI: InChI=1S/C17H27N3O2/c1-4-19-9-11-20(12-10-19)8-7-17(21)18-15-13-14(2)5-6-16(15)22-3/h5-6,13H,4,7-12H2,1-3H3,(H,18,21)
• InChI Key: HRZWMSUEPWIQOI-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CCC(=O)NC2=C(C=CC(=C2)C)OC

Description

3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide, also known as MP-10, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide involves its interaction with various molecular targets, including dopamine receptors, cancer cell signaling pathways, and vascular smooth muscle cells. 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been shown to act as a partial agonist of dopamine receptors, which modulates the release of dopamine and other neurotransmitters. In cancer cells, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide inhibits the activity of signaling pathways involved in cell proliferation and survival. In vascular smooth muscle cells, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide induces relaxation by activating potassium channels and inhibiting calcium influx.
Biochemical and Physiological Effects:
3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been shown to have various biochemical and physiological effects in different systems. In the nervous system, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been shown to modulate the release of dopamine and other neurotransmitters, which affects mood, motivation, and reward. In cancer cells, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide inhibits the activity of signaling pathways involved in cell proliferation and survival, which leads to cell death. In vascular smooth muscle cells, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide induces relaxation by activating potassium channels and inhibiting calcium influx, which lowers blood pressure.

Advantages and Limitations for Lab Experiments

3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has several advantages for lab experiments, including its high purity and stability, as well as its well-defined mechanism of action. However, there are also limitations to its use, such as its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide. In neuroscience, further studies are needed to investigate the potential of 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide as a treatment for psychiatric disorders such as depression and addiction. In cancer research, more studies are needed to explore the potential of 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide as a combination therapy with other anticancer agents. In cardiovascular research, further studies are needed to investigate the potential of 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide as a treatment for hypertension and other cardiovascular diseases.
In conclusion, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has the potential to be a valuable tool in various fields of research, and further studies are needed to fully explore its therapeutic potential.

Synthesis Methods

The synthesis method of 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide involves the reaction of 4-ethylpiperazine with 2-methoxy-5-methylphenylpropanoyl chloride in the presence of a base. The resulting product is then purified through recrystallization. The purity of the compound is verified through analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been studied for its potential therapeutic applications in various fields of research, including neuroscience, cancer, and cardiovascular diseases. In neuroscience, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been shown to modulate the activity of dopamine receptors, which play a crucial role in the regulation of mood, motivation, and reward. In cancer research, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In cardiovascular diseases, 3-(4-ethylpiperazin-1-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been studied for its vasodilatory effects, which could potentially be used to treat hypertension.